Cas no 65479-52-9 (3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-[[(4-nitrophenyl)methyl]thio]-)
65479-52-9 structure
Product Name:3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-[[(4-nitrophenyl)methyl]thio]-
CAS No:65479-52-9
MF:C9H8N4O3S
MW:252.249819755554
CID:1688623
Update Time:2024-09-03
3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-[[(4-nitrophenyl)methyl]thio]- Chemical and Physical Properties
Names and Identifiers
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- 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-[[(4-nitrophenyl)methyl]thio]-
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- Inchi: 1S/C9H8N4O3S/c14-8-10-9(12-11-8)17-5-6-1-3-7(4-2-6)13(15)16/h1-4H,5H2,(H2,10,11,12,14)
- InChI Key: ZHDBRLORTUQJMY-UHFFFAOYSA-N
- SMILES: N1C(SCC2=CC=C([N+]([O-])=O)C=C2)=NC(=O)N1
Computed Properties
- Exact Mass: 252.03184
Experimental Properties
- Density: 1.66±0.1 g/cm3(Predicted)
- Melting Point: 210-212 °C
- PSA: 96.63
- pka: 6.56±0.20(Predicted)
3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-[[(4-nitrophenyl)methyl]thio]- Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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